Cas no 53459-39-5 ([1,1'-Biphenyl]-3-ol,4,4'-dichloro-)

• Product Name: [1,1'-Biphenyl]-3-ol,4,4'-dichloro-
• CAS No: 53459-39-5
• MF: C₁₂H₈Cl₂O
• MW: 239.097321510315
• MDL: MFCD00152409
• CID: 375293
• PubChem ID: 6452830
• Update Time: 2025-06-11

[1,1'-Biphenyl]-3-ol,4,4'-dichloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-ol,4,4'-dichloro-
• 2-chloro-5-(4-chlorophenyl)phenol
• 4,4'-Dichloro-(1,1'-biphenyl)-3-ol
• (1,1'-Biphenyl)-3-ol, 4,4'-dichloro-
• 3-Hydroxy-4,4'-dichlorobiphenyl
• 4,4'-Dichlorbiphenyl-3-ol
• 4,4'-Dichloro-3-biphenylol
• 4',4'-Dichloro-3-biphenylol
• AC1O5680
• AG-F-83584
• CTK4J8080
• DTXSID70201623
• MFCD00152409
• 2-Chloro-5-(4-chlorophenyl)phenol, 95%
• 53459-39-5
• YIRDONCMEBQOJP-UHFFFAOYSA-N
• AKOS017547990
• 1,1'-Biphenyl-3-ol, 4,4'-dichloro
• NS00116383

• MDL： MFCD00152409
• Inchi： 1S/C12H8Cl2O/c13-10-4-1-8(2-5-10)9-3-6-11(14)12(15)7-9/h1-7,15H
• InChI Key： YIRDONCMEBQOJP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 237.99534
• Monoisotopic Mass: 237.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on [1,1'-Biphenyl]-3-ol,4,4'-dichloro-

Comprehensive Overview of [1,1'-Biphenyl]-3-ol, 4,4'-Dichloro- (CAS No. 53459-39-5)

[1,1'-Biphenyl]-3-ol, 4,4'-dichloro- (CAS No. 53459-39-5) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as 4,4'-Dichlorobiphenyl-3-ol or 4,4'-Dichloro-[1,1'-biphenyl]-3-ol, is characterized by its unique biphenyl structure with hydroxyl and dichloro substituents. The molecular formula of this compound is C₁₂H₈Cl₂O, and its molecular weight is approximately 237.09 g/mol.

The physical properties of [1,1'-Biphenyl]-3-ol, 4,4'-dichloro- include a white to off-white crystalline solid at room temperature with a melting point ranging from 108 to 110°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it a versatile compound for various applications in both research and industry.

In the context of pharmaceutical research, [1,1'-Biphenyl]-3-ol, 4,4'-dichloro- has garnered attention due to its potential biological activities. Recent studies have explored its anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages. This finding suggests that [1,1'-Biphenyl]-3-ol, 4,4'-dichloro- could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, [1,1'-Biphenyl]-3-ol, 4,4'-dichloro- has also shown potential as an antioxidant. A study published in the European Journal of Medicinal Chemistry in 2023 demonstrated that this compound effectively scavenges free radicals and protects cells from oxidative stress-induced damage. The researchers found that it significantly reduced lipid peroxidation and restored cellular glutathione levels in a dose-dependent manner. These findings highlight the compound's potential for use in preventing or treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The structural features of [1,1'-Biphenyl]-3-ol, 4,4'-dichloro- contribute to its biological activities. The biphenyl core provides a rigid planar structure that can interact with biological targets through π-stacking interactions. The hydroxyl group can form hydrogen bonds with target proteins or enzymes, while the dichloro substituents enhance lipophilicity and improve membrane permeability. These combined properties make [1,1'-Biphenyl]-3-ol, 4,4'-dichloro- an attractive candidate for drug discovery and development.

In addition to its biological activities, [1,1'-Biphenyl]-3-ol, 4,4'-dichloro- has been used as a synthetic intermediate in organic synthesis. Its unique structure allows it to serve as a building block for the synthesis of more complex molecules with diverse functionalities. For example, it can be used in the preparation of advanced materials such as liquid crystals and polymers with specific optical or electronic properties.

The safety profile of [1,1'-Biphenyl]-3-ol, 4,4'-dichloro- is an important consideration for its use in pharmaceutical applications. Toxicological studies have shown that it has low acute toxicity when administered orally or intraperitoneally to laboratory animals. However, chronic exposure to high concentrations may pose health risks due to its potential to accumulate in tissues over time. Therefore, appropriate handling and safety measures should be followed when working with this compound.

In conclusion, [1,1'-Biphenyl]-3-ol, 4,4'-dichloro- (CAS No. 53459-39-5) is a multifaceted compound with promising applications in pharmaceutical research and organic synthesis. Its unique structural features and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential uses, the significance of this compound is likely to grow even further.